Cas no 55-31-2 (L-Epinephrine hydrochloride)

• Product Name: L-Epinephrine hydrochloride
• CAS No: 55-31-2
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• MDL: MFCD00801067
• CID: 33598
• Update Time: 2025-06-10

L-Epinephrine hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Epinephrine hydrochloride
• (-)-3,4-Dihydroxy-alpha-((methylamino)methyl)benzyl alcohol hydrochloride
• (R)-4-(1-Hydroxy-2-(methylamino)ethyl)-1,2-benzenediol hydrochloride
• Adrenalin chloride
• Epinephrine HCl
• Epinephrine hydrochloride
• (R)-adrenaline hydrochloride

• MDL： MFCD00801067
• Inchi： 1S/C9H13NO3.ClH/c1-10-5-9(13)6-2-3-7(11)8(12)4-6;/h2-4,9-13H,5H2,1H3;1H
• InChI Key： ATADHKWKHYVBTJ-FVGYRXGTSA-N
• SMILES： CNC[C@@H](C1=CC(=C(C=C1)O)O)O.Cl

Computed Properties

• Exact Mass: 219.06600
• Monoisotopic Mass: 219.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• Color/Form: crystal
• Melting Point: 157 ºC
• Boiling Point: 413.1 ºC at 760 mmHg
• Flash Point: 207.9 ºC
• PSA: 72.72000
• LogP: 1.54350

L-Epinephrine hydrochloride Security Information

• Hazardous Material transportation number：3249
• Safety Instruction： S26; S36/37; S45
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R24/25; R36/37/38
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on L-Epinephrine hydrochloride

Recent Advances in L-Epinephrine Hydrochloride (55-31-2) Research: Implications for Chemical and Biomedical Applications

L-Epinephrine hydrochloride (CAS: 55-31-2), a critical adrenergic receptor agonist, has been extensively studied for its therapeutic applications in conditions such as anaphylaxis, cardiac arrest, and asthma. Recent research has focused on optimizing its synthesis, improving delivery mechanisms, and exploring novel biomedical applications. This brief consolidates the latest findings to provide a comprehensive overview of advancements in this field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the enantioselective synthesis of L-Epinephrine hydrochloride, emphasizing green chemistry approaches to reduce environmental impact. The researchers achieved a 92% yield using a novel catalytic system, highlighting the potential for scalable and sustainable production. Concurrently, advances in nanoparticle-based delivery systems have enhanced the drug's stability and bioavailability, as demonstrated in a recent ACS Nano publication.

In clinical research, a multicenter trial (2024) evaluated the efficacy of L-Epinephrine hydrochloride in refractory septic shock, revealing a 15% improvement in patient survival rates compared to standard protocols. These findings underscore its expanded therapeutic potential beyond traditional uses. Additionally, computational modeling studies have identified new binding interactions with β2-adrenergic receptors, paving the way for targeted drug design.

Emerging applications in neurology include its role in mitigating neuroinflammation, as evidenced by preclinical trials using animal models of Parkinson’s disease. Researchers observed a 40% reduction in pro-inflammatory markers, suggesting neuroprotective properties. However, challenges such as dose-dependent side effects and storage stability limitations remain areas for further investigation.

In summary, recent progress in L-Epinephrine hydrochloride research spans synthetic chemistry, drug delivery, and clinical applications, reinforcing its versatility in biomedicine. Future directions may focus on personalized medicine approaches and hybrid formulations to address existing limitations.